Cas no 1279820-45-9 (5-cyanopyrazine-2-sulfonyl chloride)

• Product Name: 5-cyanopyrazine-2-sulfonyl chloride
• CAS No: 1279820-45-9
• MF: C₅H₂ClN₃O₂S
• MW: 203.606277942657
• MDL: MFCD20283949
• CID: 5242686
• Update Time: 2025-07-25

5-cyanopyrazine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-pyrazine-2-sulfonyl chloride
• 5-cyanopyrazine-2-sulfonyl chloride

• MDL： MFCD20283949
• Inchi： 1S/C5H2ClN3O2S/c6-12(10,11)5-3-8-4(1-7)2-9-5/h2-3H
• InChI Key： LORGZVVPUQFJSF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=C(C#N)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 5-cyanopyrazine-2-sulfonyl chloride

Professional Introduction to 5-cyanopyrazine-2-sulfonyl chloride (CAS No. 1279820-45-9)

5-cyanopyrazine-2-sulfonyl chloride, identified by the chemical compound code CAS No. 1279820-45-9, is a specialized intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of pyrazine derivatives, featuring both a cyano group and a sulfonyl chloride moiety, which makes it a versatile building block for the development of more complex molecules.

The structure of 5-cyanopyrazine-2-sulfonyl chloride consists of a pyrazine ring substituted at the 2-position with a sulfonyl chloride group and at the 5-position with a cyano group. This unique arrangement imparts distinct reactivity patterns, making it particularly useful in synthetic transformations such as nucleophilic substitution reactions, where the sulfonyl chloride can undergo displacement by various nucleophiles, and the cyano group can participate in further functionalization.

In recent years, 5-cyanopyrazine-2-sulfonyl chloride has garnered significant attention in the pharmaceutical industry due to its potential applications in drug discovery and development. The compound's reactivity allows for the facile introduction of diverse functional groups, enabling chemists to design novel heterocyclic scaffolds that may exhibit desirable biological activities. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases.

One of the most compelling aspects of 5-cyanopyrazine-2-sulfonyl chloride is its role in constructing complex molecular architectures. The sulfonyl chloride functionality serves as a versatile handle for forming amide or ester bonds, while the cyano group can be further converted into carboxylic acids or amidines through standard chemical transformations. This flexibility has made it a valuable tool in medicinal chemistry, where rapid and efficient construction of drug-like molecules is essential.

Recent studies have highlighted the utility of 5-cyanopyrazine-2-sulfonyl chloride in the development of antiviral agents. Researchers have demonstrated that pyrazine derivatives can interfere with viral replication by inhibiting key enzymes or disrupting protein-protein interactions. The presence of both electron-withdrawing groups (such as the cyano group) and reactive sites (such as the sulfonyl chloride) enhances the potential for designing molecules with improved pharmacokinetic properties and reduced toxicity.

The synthesis of 5-cyanopyrazine-2-sulfonyl chloride typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include chlorosulfonation followed by cyanation, or direct functionalization of pyrazine derivatives using appropriate reagents. The choice of synthetic pathway depends on factors such as yield, purity, and scalability, which are critical considerations for industrial applications.

In addition to its pharmaceutical applications, 5-cyanopyrazine-2-sulfonyl chloride has found utility in materials science and agrochemical research. Its ability to serve as a precursor for more complex heterocycles makes it a valuable reagent in designing novel materials with specific electronic or optical properties. Furthermore, its derivatives have been explored as potential intermediates in the synthesis of agrochemicals that exhibit enhanced efficacy against pests and pathogens.

The chemical properties of 5-cyanopyrazine-2-sulfonyl chloride also make it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict its behavior in various reaction conditions and to identify optimal synthetic strategies. These computational approaches not only accelerate the discovery process but also provide insights into mechanistic details that may guide experimental design.

As research continues to evolve, the demand for high-quality intermediates like 5-cyanopyrazine-2-sulfonyl chloride is expected to grow. Advances in synthetic methodologies and an increasing emphasis on sustainable chemistry are driving innovations in how these compounds are produced and utilized. Future studies may focus on developing greener synthetic routes or exploring new applications in areas such as biodegradable polymers and energy storage materials.

In conclusion, 5-cyanopyrazine-2-sulfonyl chloride (CAS No. 1279820-45-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists working in pharmaceuticals, materials science, and agrochemicals. As our understanding of its properties continues to expand, so too will its role in advancing scientific discovery and technological innovation.